Cas no 477870-73-8 ((E)-3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-N-cyclopentyl-2-propenamide)

• Product Name: (E)-3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-N-cyclopentyl-2-propenamide
• CAS No: 477870-73-8
• MF: C₂₁H₂₁ClFNO₂
• MW: 373.848348379135
• CID: 5026504
• Update Time: 2025-10-17

(E)-3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-N-cyclopentyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-N-cyclopentylprop-2-enamide
• HMS579L18
• (E)-3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-N-cyclopentyl-2-propenamide
• (E)-3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-N-cyclopentyl-2-propenamide

• Inchi： 1S/C21H21ClFNO2/c22-19-6-3-7-20(23)18(19)14-26-17-11-8-15(9-12-17)10-13-21(25)24-16-4-1-2-5-16/h3,6-13,16H,1-2,4-5,14H2,(H,24,25)/b13-10+
• InChI Key： KIIWRGZHIQVJTJ-JLHYYAGUSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(=CC=1)/C=C/C(NC1CCCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 473
• XLogP3: 5.1
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-N-cyclopentyl-2-propenamide

Compound CAS No: 477870-73-8 - (E)-3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-N-cyclopentyl-2-propenamide

The compound CAS No: 477870-73-8, known as (E)-3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-N-cyclopentyl-2-propenamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent advancements in chemical research.

Structural Insights: The molecule is characterized by a complex architecture that includes a cyclopentyl group, a propenamide moiety, and a benzene ring substituted with chlorine and fluorine atoms. The presence of these functional groups contributes to its versatile reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such heteroatom-substituted aromatic systems in modulating pharmacokinetic properties, making this compound a valuable asset in drug design.

Biological Activity: Research into the biological activity of CAS No: 477870-73-8 has revealed its potential as a modulator of key cellular pathways. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have shown promising results, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its ability to inhibit specific enzymes, such as kinases, underscores its potential as a lead compound for developing novel therapeutic agents.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques, including Suzuki coupling and amide bond formation. Recent optimizations have focused on enhancing the yield and purity of the product, leveraging green chemistry principles to minimize environmental impact.

Applications in Materials Science: Beyond pharmacology, (E)-3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-N-cyclopentyl-2-propenamide has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it an attractive candidate for high-performance materials used in aerospace and electronics industries.

Future Prospects: As research into this compound continues, its full potential is yet to be realized. Collaborative efforts between academic institutions and industry leaders are expected to unlock new avenues for its application, particularly in the realms of personalized medicine and sustainable materials development.